N-allyl-1-[(4-ethoxyphenyl)sulfonyl]-3-piperidinecarboxamide

• IUPAC Name: 1-(4-ethoxyphenyl)sulfonyl-N-prop-2-enylpiperidine-3-carboxamide
• InChI: InChI=1S/C17H24N2O4S/c1-3-11-18-17(20)14-6-5-12-19(13-14)24(21,22)16-9-7-15(8-10-16)23-4-2/h3,7-10,14H,1,4-6,11-13H2,2H3,(H,18,20)
• InChI Key: VDXPCDMCYJBHTN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N2CCCC(C2)C(=O)NCC=C
• Molecular Formula: C17H24N2O4S
• Molecular Weight: 352.5 g/mol

Description

N-allyl-1-[(4-ethoxyphenyl)sulfonyl]-3-piperidinecarboxamide is a chemical compound that is widely used in scientific research. It is a potent inhibitor of a specific enzyme called fatty acid amide hydrolase (FAAH), which is involved in the metabolism of endocannabinoids. This compound has been shown to have a range of biochemical and physiological effects, and it has potential applications in the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-allyl-1-[(4-ethoxyphenyl)sulfonyl]-3-piperidinecarboxamide involves inhibition of this compound. This compound is an enzyme that breaks down endocannabinoids, which are signaling molecules that play a role in a variety of physiological processes. By inhibiting this compound, this compound increases the levels of endocannabinoids in the body, which can have a range of effects.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects. It has been shown to reduce pain sensation, increase appetite, and improve mood in animal models. It has also been shown to have anti-inflammatory and neuroprotective effects. These effects are thought to be due to the increased levels of endocannabinoids in the body that result from this compound inhibition.

Advantages and Limitations for Lab Experiments

One advantage of using N-allyl-1-[(4-ethoxyphenyl)sulfonyl]-3-piperidinecarboxamide in lab experiments is its selectivity for this compound. This allows researchers to specifically target the endocannabinoid system without affecting other pathways. However, one limitation is that it is not a completely specific inhibitor, and it may have off-target effects at higher concentrations.

Future Directions

There are several future directions for research on N-allyl-1-[(4-ethoxyphenyl)sulfonyl]-3-piperidinecarboxamide. One area of interest is its potential use in the treatment of pain and inflammation. It has been shown to have potent analgesic and anti-inflammatory effects in animal models, and further research is needed to explore its potential in humans. Another area of interest is its potential use in the treatment of neurological disorders such as epilepsy and multiple sclerosis. It has been shown to have neuroprotective effects in animal models, and further research is needed to explore its potential in humans. Additionally, further research is needed to optimize the synthesis of this compound and to explore its pharmacokinetics and pharmacodynamics.

Synthesis Methods

The synthesis of N-allyl-1-[(4-ethoxyphenyl)sulfonyl]-3-piperidinecarboxamide involves several steps. The starting materials are piperidine and 4-ethoxybenzenesulfonyl chloride, which are reacted together to form the intermediate 4-ethoxyphenylpiperidine. This intermediate is then reacted with allyl isocyanate to form the final product, this compound. The synthesis of this compound has been optimized to produce high yields and purity.

Scientific Research Applications

N-allyl-1-[(4-ethoxyphenyl)sulfonyl]-3-piperidinecarboxamide has been extensively studied in scientific research. It is primarily used as a selective inhibitor of this compound, which is involved in the metabolism of endocannabinoids. Endocannabinoids are signaling molecules that play a role in a variety of physiological processes, including pain sensation, appetite, and mood regulation. By inhibiting this compound, this compound increases the levels of endocannabinoids in the body, which can have a range of effects.